Cas no 874472-16-9 (Schizanrin L)

Schizanrin L structure
Schizanrin L structure
Schizanrin L
874472-16-9
C31H36O8
536.612750053406
2087109
102004694

Schizanrin L Properties

Names and Identifiers

    • Schizanrin L
    • AKOS040734175
    • 874472-16-9
    • FS-7927
    • (3,4,5,14,15,16-hexamethoxy-9,10-dimethyl-8-tricyclo[10.4.0.02,7]hexadeca-1(16),2,4,6,12,14-hexaenyl) benzoate
    • WYLGJYYEEZHUJZ-UHFFFAOYSA-N
    • 1S/C31H36O8/c1-17-14-20-15-22(33-3)27(35-5)29(37-7)24(20)25-21(16-23(34-4)28(36-6)30(25)38-8)26(18(17)2)39-31(32)19-12-10-9-11-13-19/h9-13,15-18,26H,14H2,1-8H3
    • O=C(C1C=CC=CC=1)OC1C(C)C(C)CC2C(=C(C(=C(C=2)OC)OC)OC)C2C1=CC(=C(C=2OC)OC)OC

Computed Properties

  • 536.24101810g/mol
  • 0
  • 8
  • 9
  • 536.24101810g/mol
  • 39
  • 772
  • 0
  • 0
  • 3
  • 0
  • 0
  • 1
  • 6.4
  • 81.7Ų

Experimental Properties

  • Cryst.

Schizanrin L Suppliers

HE PENG ( SHANG HAI ) Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:874472-16-9)
ZHANG SHUO
13122891558
hepeng20160718@foxmail.com

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